Cas no 2228445-76-7 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine
• CAS No: 2228445-76-7
• MF: C₉H₁₃ClF₃N₃O
• MW: 271.667231321335
• CID: 5943417
• PubChem ID: 165649356
• Update Time: 2025-05-23

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine
• EN300-1960347
• 2228445-76-7
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methoxypropan-1-amine

• Inchi： 1S/C9H13ClF3N3O/c1-8(4-14,17-3)5-6(9(11,12)13)15-16(2)7(5)10/h4,14H2,1-3H3
• InChI Key： SBYDQHDNBDSNHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)(CN)OC

Computed Properties

• Exact Mass: 271.0699242g/mol
• Monoisotopic Mass: 271.0699242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine

Comprehensive Guide to 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine (CAS No. 2228445-76-7)

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine (CAS No. 2228445-76-7) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloro-substituted pyrazole core with a methoxypropan-1-amine side chain, making it a subject of interest for scientists exploring novel bioactive molecules. Its trifluoromethyl group enhances its stability and lipophilicity, which are critical properties for drug development and crop protection applications.

The growing demand for heterocyclic compounds like 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine is driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and neurology. Additionally, its agrochemical applications are being explored due to the rising need for sustainable pest control solutions in agriculture.

From a synthetic perspective, CAS No. 2228445-76-7 is often synthesized via multi-step organic reactions, including nucleophilic substitution and catalytic cross-coupling. Its chloro and trifluoromethyl groups offer reactive sites for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design and combinatorial chemistry, where modular compounds are highly valued.

The physicochemical properties of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine include moderate solubility in polar organic solvents, which facilitates its use in laboratory settings. Its molecular weight and logP value suggest favorable bioavailability, a key consideration for pharmaceutical researchers. These attributes are frequently searched in databases like PubChem and Reaxys, reflecting the compound’s relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

Market trends indicate increasing interest in pyrazole-based compounds, with CAS No. 2228445-76-7 being no exception. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to academic and industrial clients. Its applications in high-throughput screening and lead optimization further underscore its commercial viability.

In summary, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-methoxypropan-1-amine represents a promising candidate for multiple research domains. Its structural features align with contemporary needs in drug discovery and agrochemical innovation, while its synthetic accessibility makes it a practical choice for chemists. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and sustainable agriculture.